Cas no 122684-38-2 (1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester)
122684-38-2 structure
Product Name:1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester
CAS No:122684-38-2
MF:C8H13NO2
MW:155.194322347641
CID:3034087
PubChem ID:14235528
Update Time:2025-04-21
1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester
- Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
- SCHEMBL7266907
- DTXSID50557791
- 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester, exo- (9CI)
- L002012
- exo-1-Azabicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
- 121564-88-3
- AKOS006273463
- 122684-38-2
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- Inchi: 1S/C8H13NO2/c1-11-8(10)7-5-9-3-2-6(7)4-9/h6-7H,2-5H2,1H3
- InChI Key: LVBCACDXSOCLCG-UHFFFAOYSA-N
- SMILES: O(C)C(C1CN2CCC1C2)=O
Computed Properties
- Exact Mass: 155.094628657Da
- Monoisotopic Mass: 155.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 29.5Ų
1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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